Cas no 492-08-0 ((+)-Sparteine)

• Product Name: (+)-Sparteine
• CAS No: 492-08-0
• MF: C₁₅H₂₆N₂
• MW: 234.3803
• MDL: MFCD00869353
• CID: 891583
• PubChem ID: 160871001
• Update Time: 2024-10-29

(+)-Sparteine Chemical and Physical Properties

Names and Identifiers

• PACHYCARPINE
• (+)-Sparteine
• Sparteine
• (7R,7aR,14R,14aS)-Dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
• d-Sparteine
• lupinidine
• Sparteine, d-isomer
• Genisteine Alkaloid
• (-)-Sparteine
• Sparteina [DCIT]
• Sparteinum [INN-Latin]
• Esparteina [INN-Spanish]
• Depasan Retard
• Sparteine[INN]
• SCHEMBL847129
• MFCD00869353
• HMS501P13
• S0461
• KBio1_000631
• DS-3062
• SLRCCWJSBJZJBV-TUVASFSCSA-N
• HY-W008350
• NCGC00142614-02
• 90-39-1
• IDI1_000631
• [7S-(7.alpha.,7a.alpha.,14.alpha.,14a.beta.)]-Dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
• DTXSID401317646
• (+)-Sparteine, >=98.0% (GC)
• (+)-Sparteine (Pachycarpine)
• MFCD00069653
• Depasan (Sulfate pentahydrate)
• (7R,7aR,14R,14aS)-Dodecahydro-2H,6H-7,14-methanodipyrido[1,2-a:1',2'-e][1,5]diazocine
• Tocosamine (Sulfate pentahydrate)
• BRN 3540601
• NSC376144
• AKOS022176272
• 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocine, decahydro-, (7R,7aR,14R,14aS)-
• (-)-Sparteine sulfate salt
• CHEMBL412873
• NS00066972
• (10S,1R,2R,9R)-7,15-diazatetracyclo[7.7.1.0<2,7>.0<10,15>]heptadecane
• DivK1c_000631
• BDBM50480276
• A871833
• 6-alpha,7-beta,9-beta,11-beta-Sparteine
• CS-W008350
• (1R,2S,9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadecane
• 492-08-0
• (1R,2R,9R,10S)-7,15-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadecane
• sparteine-(+)
• (7r,7ar,14r,14as)-dodecahydro-2h,6h-7,14-methanodipyrido[1,2-a:1,2-e][1,5]diazocine
• NCGC00142614-03
• NINDS_000631
• 5-23-05-00497 (Beilstein Handbook Reference)
• (7R-(7alpha,7aalpha,14alpha,14abeta))-Dodecahydro-7,14-methano-2H,6H-dipyrido (1,2-a:1',2'-e)(1,5)diazocine
• Q66604441
• DA-56548
• (1R,2S,9R,10R)-7,15-diazatetracyclo(7.7.1.02,7.010,15)heptadecane

• MDL： MFCD00869353
• Inchi： 1S/C15H26N2/c1-3-7-16-11-13-9-12(14(16)5-1)10-17-8-4-2-6-15(13)17/h12-15H,1-11H2/t12-,13-,14-,15+/m1/s1
• InChI Key： SLRCCWJSBJZJBV-TUVASFSCSA-N
• SMILES： N12C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])[C@@]1([H])C([H])([H])N3C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]3([H])[C@@]([H])(C2([H])[H])C1([H])[H]
• BRN： 3540601

Computed Properties

• Exact Mass: 234.21000
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.08
• Melting Point: 201 ºC
• Boiling Point: 174°C/8mmHg(lit.)
• Flash Point: 148.3±6.8 °C
• Refractive Index: n/D 1.527
• PSA: 6.48000
• LogP: 2.22090
• λmax: 202(CH3CN)(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(+)-Sparteine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：RT0620000
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds